![molecular formula C8H10AsNO2 B137827 Acetylaminophenylarsine oxide CAS No. 129409-57-0](/img/structure/B137827.png)
Acetylaminophenylarsine oxide
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Overview
Description
Acetylaminophenylarsine oxide (AAPO) is a chemical compound that has been widely used in scientific research as a tool for investigating the mechanisms of cellular signaling and protein function. AAPO is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play critical roles in regulating cellular signaling pathways.
Mechanism of Action
Acetylaminophenylarsine oxide inhibits PTP activity by binding to the active site of the enzyme and blocking its catalytic activity. The binding of this compound to PTPs is irreversible, making it a potent and long-lasting inhibitor of PTP activity.
Biochemical and Physiological Effects:
The inhibition of PTP activity by this compound has a variety of biochemical and physiological effects. Inhibition of PTP activity can lead to the activation of downstream signaling pathways, which can have a variety of effects on cellular processes such as proliferation, differentiation, and apoptosis. This compound has also been shown to have anti-inflammatory effects, possibly through the inhibition of PTP activity in immune cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Acetylaminophenylarsine oxide in lab experiments is its selectivity for PTPs. This compound has been shown to selectively inhibit PTP activity, making it a valuable tool for investigating the role of PTPs in disease pathogenesis. However, one limitation of using this compound is its irreversible binding to PTPs, which can make it difficult to study the effects of transient PTP inhibition.
Future Directions
There are several future directions for research involving Acetylaminophenylarsine oxide. One area of research is the development of new PTP inhibitors that are more selective and reversible than this compound. Another area of research is the investigation of the role of PTPs in specific disease states, such as cancer or autoimmune disorders. Additionally, the use of this compound in combination with other inhibitors or therapies may provide new insights into the mechanisms of disease pathogenesis.
Synthesis Methods
Acetylaminophenylarsine oxide can be synthesized by reacting 4-nitrophenylarsine oxide with acetyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a yellow solid, which can be purified by recrystallization.
Scientific Research Applications
Acetylaminophenylarsine oxide has been used extensively in scientific research to investigate the role of PTPs in cellular signaling pathways. PTPs are enzymes that remove phosphate groups from proteins, thereby regulating their activity. Dysregulation of PTP activity has been implicated in a variety of diseases, including cancer, diabetes, and autoimmune disorders. This compound has been shown to selectively inhibit PTP activity, making it a valuable tool for investigating the role of PTPs in disease pathogenesis.
properties
CAS RN |
129409-57-0 |
---|---|
Molecular Formula |
C8H10AsNO2 |
Molecular Weight |
209.08 g/mol |
InChI |
InChI=1S/C8H8AsNO/c1-6(11)10-8-4-2-7(9)3-5-8/h2-5H,1H3,(H,10,11) |
InChI Key |
URTRJZPAJLNAGV-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC=C(C=C1)[As] |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)[As] |
synonyms |
acetylaminophenylarsine oxide APAO |
Origin of Product |
United States |
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